molecular formula C12H13ClN2OS B1438191 N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide CAS No. 1098361-16-0

N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide

Cat. No.: B1438191
CAS No.: 1098361-16-0
M. Wt: 268.76 g/mol
InChI Key: XEDAOJOZFJRAIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide is a useful research compound. Its molecular formula is C12H13ClN2OS and its molecular weight is 268.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

One study focused on the synthesis, characterization, and antimicrobial evaluation of N-benzimidazol-1-yl-methyl-benzamide derivatives. These compounds were evaluated for their in vitro antimicrobial activity against various bacterial and fungal species, including Escherichia coli and Candida albicans. Among the synthesized derivatives, certain compounds demonstrated significant antimicrobial efficacy, comparable to reference antimicrobial agents like clotrimazole and ciprofloxacin (Ritchu Sethi et al., 2016).

Antitumor Agents

Another area of research involves the synthesis of benzothiazole derivatives with potential antitumor properties. A study designed and synthesized a biologically stable derivative based on benzothiazole, which showed an excellent inhibitory effect on tumor growth in vivo (Masao Yoshida et al., 2005). This highlights the potential of benzothiazole derivatives in cancer therapy.

Cerebral Ischemia Markers

Research into cerebral ischemia, a condition characterized by insufficient blood flow to the brain, has also benefited from compounds related to N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide. A study evaluated nitroimidazole-based thioflavin-T derivatives, including benzothiazole phenyl derivatives, as potential markers for cerebral ischemia. These compounds demonstrated specific localization in cerebral ischemic tissue, suggesting their utility in noninvasive imaging techniques for identifying patients who might benefit from aggressive therapy (Taiwei Chu et al., 2007).

Biochemical Analysis

Biochemical Properties

N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. One of the key interactions is with the enzyme DprE1, which is involved in the biosynthesis of the cell wall in Mycobacterium tuberculosis . The compound acts as an inhibitor of DprE1, thereby disrupting the cell wall synthesis and exhibiting anti-tubercular activity. Additionally, this compound has been shown to interact with various proteins involved in cell signaling pathways, further influencing cellular processes .

Cellular Effects

This compound exerts significant effects on different types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to inhibit the growth of Mycobacterium tuberculosis by disrupting the cell wall synthesis . Moreover, it affects the expression of genes involved in the immune response, thereby enhancing the host’s ability to combat infections . The compound also impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to the active site of the enzyme DprE1, inhibiting its activity and preventing the synthesis of the mycobacterial cell wall . This binding interaction is crucial for the compound’s anti-tubercular activity. Additionally, this compound has been shown to modulate the activity of various proteins involved in cell signaling pathways, leading to changes in gene expression and cellular responses . The compound also exhibits enzyme inhibition or activation properties, further influencing cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that the compound maintains its biological activity, with sustained effects on cellular function and metabolism . Some studies have reported a gradual decrease in activity over time, possibly due to the development of resistance mechanisms in target cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant anti-tubercular activity with minimal adverse effects . At higher doses, toxic effects have been observed, including hepatotoxicity and nephrotoxicity . The compound also shows a threshold effect, where a certain minimum dose is required to achieve the desired biological activity . These findings highlight the importance of optimizing the dosage to balance efficacy and safety.

Metabolic Pathways

This compound is involved in several metabolic pathways. The compound is metabolized by liver enzymes, including cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other biomolecules, influencing their activity and function . The compound also affects metabolic flux by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and overall metabolic balance .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound is actively transported into cells by specific transporters, where it accumulates in the cytoplasm . It also binds to various intracellular proteins, influencing its localization and distribution within the cell . The compound’s distribution within tissues is influenced by its affinity for different cell types and its ability to cross cellular barriers .

Subcellular Localization

This compound exhibits specific subcellular localization, which is crucial for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . It also exhibits targeting signals that direct it to specific cellular compartments, such as the endoplasmic reticulum and mitochondria . Post-translational modifications, such as phosphorylation, further influence the compound’s localization and activity within the cell .

Properties

IUPAC Name

N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13ClN2OS/c1-8(13)12(16)15(2)7-11-14-9-5-3-4-6-10(9)17-11/h3-6,8H,7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEDAOJOZFJRAIS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N(C)CC1=NC2=CC=CC=C2S1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13ClN2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Reactant of Route 2
Reactant of Route 2
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Reactant of Route 3
Reactant of Route 3
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Reactant of Route 4
Reactant of Route 4
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Reactant of Route 5
Reactant of Route 5
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide
Reactant of Route 6
Reactant of Route 6
N-(1,3-benzothiazol-2-ylmethyl)-2-chloro-N-methylpropanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.